Titanium carbide (TiC)

• IUPAC Name: methane;titanium
• InChI: InChI=1S/CH4.Ti/h1H4
• InChI Key: TXKRDMUDKYVBLB-UHFFFAOYSA-N
• Canonical SMILES: C.[Ti]
• Molecular Formula: CH4Ti
• DSSTOX Substance ID: DTXSID60925760
• Molecular Weight: 63.910 g/mol
• CAS No.: 12070-08-5, 12700-20-8

Description

Titanium carbide is a refractory ceramic material with the chemical formula TiC. It is known for its extreme hardness, ranking 9-9.5 on the Mohs scale, and has a high melting point of approximately 3,160°C. Titanium carbide appears as a black powder and has a face-centered cubic crystal structure similar to that of sodium chloride. It is found in nature as the rare mineral khamrabaevite, which contains titanium, vanadium, and iron carbides .

Biochemical Analysis

Biochemical Properties

Titanium carbide is known for its high melting point, elastic modulus, high Vickers hardness, low density, high flexure strength, good thermal conductivity, high resistance to corrosion and oxidation, and high thermal shock resistance . There is limited information available on the role of titanium carbide in biochemical reactions and its interactions with enzymes, proteins, and other biomolecules.

Molecular Mechanism

It’s known that titanium carbide has an elastic modulus of approximately 400 GPa and a shear modulus of 188 GPa , which could potentially influence its interactions with biomolecules.

Temporal Effects in Laboratory Settings

The carburisation rate increased from 18.37% to 36.09% for 2 h–10 h of holding time at 1400 °C, and from 51.43% to 77.57% for 2 h–10 h of holding time at 1500 °C .

Metabolic Pathways

The synthesis of titanium carbide involves the main reduction path of TiO2–Magnéli–Ti3O5–Ti2O3–TiCxO1−x .

Subcellular Localization

The subcellular localization of titanium carbide is not well-understood. It’s known that titanium carbide, with chemical formula TiC, crystallizes in the cubic system: NaCl type with space group Fm3m (Z = 4). The lattice constant is a = 0.4327 nm. Ti atoms occupy the origin positions (0,0,0), however, C atoms are located in (1/2,1/2,1/2) positions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Titanium carbide can be synthesized through various methods, including:

Carbothermic Reduction: This involves the reduction of titanium dioxide (TiO₂) with carbon at high temperatures.

Chemical Vapor Deposition (CVD): This method involves the reaction of titanium tetrachloride (TiCl₄) with methane (CH₄) in a hydrogen atmosphere at high temperatures to produce titanium carbide.

Self-Propagating High-Temperature Synthesis (SHS): This method involves the exothermic reaction of titanium and carbon powders, which propagates through the reactant mixture, producing titanium carbide.

Industrial Production Methods: Industrial production of titanium carbide often employs carbothermic reduction due to its cost-effectiveness and scalability. The process involves mixing titanium dioxide with carbon black and heating the mixture in an inert atmosphere to produce titanium carbide .

Chemical Reactions Analysis

Titanium carbide undergoes various chemical reactions, including:

Oxidation: Titanium carbide can be oxidized to titanium dioxide (TiO₂) at high temperatures in the presence of oxygen. The reaction is as follows: [ \text{TiC} + 2\text{O}_2 \rightarrow \text{TiO}_2 + \text{CO}_2 ]

Hydrolysis: Titanium carbide reacts with water to produce methane (CH₄) and titanium dioxide. The reaction is: [ \text{TiC} + x\text{H}_2\text{O} \rightarrow \text{CH}_4 + \text{TiO}_2 \cdot x\text{H}_2\text{O} ]

Reduction: Titanium carbide can be reduced to titanium metal in the presence of a strong reducing agent such as magnesium or calcium.

Common reagents used in these reactions include oxygen, water, and reducing agents like magnesium and calcium. The major products formed from these reactions are titanium dioxide and methane .

Scientific Research Applications

Titanium carbide has a wide range of scientific research applications, including:

Aerospace: Due to its high melting point and hardness, titanium carbide is used in the aerospace industry for high-temperature applications such as heat shields and components in rocket engines.

Cutting Tools: Titanium carbide is used in the manufacture of cutting tools and abrasives due to its extreme hardness and wear resistance.

Electronics: Titanium carbide is used in electronic devices for its good electrical conductivity and chemical stability.

Composites: Titanium carbide is used as a reinforcing agent in metal matrix composites to improve their mechanical properties.

Environmental Remediation: Titanium carbide serves as an adsorbent for gases such as ammonia, methane, and carbon monoxide due to its large specific surface area and active sites.

Mechanism of Action

The mechanism by which titanium carbide exerts its effects is primarily through its physical properties. The high hardness and melting point of titanium carbide make it an effective material for cutting tools and high-temperature applications. The chemical stability and electrical conductivity of titanium carbide make it suitable for use in electronic devices.

Comparison with Similar Compounds

Titanium carbide is similar to other metal carbides such as tungsten carbide (WC) and silicon carbide (SiC). it has unique properties that distinguish it from these compounds:

Tungsten Carbide (WC): Tungsten carbide is harder than titanium carbide, with a Mohs hardness of 8.5-9.

Silicon Carbide (SiC): Silicon carbide has similar hardness and thermal conductivity to titanium carbide but is more chemically stable and has better oxidation resistance.

Other similar compounds include vanadium carbide (VC) and niobium carbide (NbC), which also have high hardness and melting points but differ in their specific applications and properties .